4-methoxy-6-oxo-1-phenyl-N-(pyridin-2-ylmethyl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 4-methoxy-6-oxo-1-phenyl-N-(pyridin-2-ylmethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C19H17N3O3/c1-25-17-11-18(23)22(15-8-3-2-4-9-15)13-16(17)19(24)21-12-14-7-5-6-10-20-14/h2-11,13H,12H2,1H3,(H,21,24)
• InChI Key: XJGIQEKNEHQGGW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=O)N(C=C1C(=O)NCC2=CC=CC=N2)C3=CC=CC=C3
• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol

Description

4-methoxy-6-oxo-1-phenyl-N-(pyridin-2-ylmethyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H17N3O3 and its molecular weight is 335.363. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

In the realm of medicinal chemistry, compounds similar to 4-methoxy-6-oxo-1-phenyl-N-(pyridin-2-ylmethyl)-1,6-dihydropyridine-3-carboxamide have been investigated for their potential as therapeutic agents. For example, Schroeder et al. (2009) identified substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors, demonstrating significant tumor stasis in in vivo models Discovery of N-(4-(2-amino-3-chloropyridin-4-yloxy)-3-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (BMS-777607), a selective and orally efficacious inhibitor of the Met kinase superfamily.

Organic Synthesis and Material Science

Organic synthesis research has focused on the development of new synthetic pathways and the creation of novel compounds with unique properties. Bacchi et al. (2005) explored the palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes, leading to the synthesis of various heterocyclic derivatives, including dihydropyridinone and tetrahydropyridinedione derivatives, showcasing the versatility of these compounds in synthesizing complex molecular structures Heterocyclic derivative syntheses by palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes.

Further, Pan et al. (2019) investigated the hierarchical nanostructures of a liquid crystalline block copolymer incorporating a pyridine derivative, illustrating the compound's potential in material science applications, particularly in creating ordered structures with specific properties Hierarchical nanostructures of a liquid crystalline block copolymer with a hydrogen-bonded calamitic mesogen.